3alpha,7alpha,12alpha-Trihydroxy-5beta-cholestan-26-al

• CAS RN: 3836-01-9
• Molecular Formula: C27H46O4
• Molecular Weight: 434.7 g/mol
• IUPAC Name: (6R)-2-methyl-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptanal
• InChI: InChI=1S/C27H46O4/c1-16(15-28)6-5-7-17(2)20-8-9-21-25-22(14-24(31)27(20,21)4)26(3)11-10-19(29)12-18(26)13-23(25)30/h15-25,29-31H,5-14H2,1-4H3/t16?,17-,18+,19-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key: USFJGINJGUIFSY-XZULNKEGSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C=O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C)C=O
• physical_description: Solid
• synonyms: 3 alpha,7-alpha,12 alpha-trihydroxy-5 beta-cholestan-26-al; 3,7,12-trihydroxycholestan-26-al

Description

3alpha,7alpha,12alpha-trihydroxy-5beta-cholestan-26-al is a cholestanoid that is 5beta-cholestan-26-al substituted by hydroxy groups at positions 3, 7 and 12 respectively. It has a role as a human metabolite. It is a 3alpha-hydroxy steroid, a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid, a 26-oxo steroid, a cholestanoid and a steroid aldehyde. It derives from a hydride of a 5beta-cholestane.
3alpha, 7alpha, 12alpha-Trihydroxy-5beta-cholestan-26-al, also known as (3a, 5b, 7a, 12a)-3, 7, 12-trihydroxycholestan-26-al or 3α, 7α, 12α-trihydroxy-5β-cholestan-26-al, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Thus, 3alpha, 7alpha, 12alpha-trihydroxy-5beta-cholestan-26-al is considered to be a bile acid lipid molecule. 3alpha, 7alpha, 12alpha-Trihydroxy-5beta-cholestan-26-al is considered to be a practically insoluble (in water) and relatively neutral molecule. 3alpha, 7alpha, 12alpha-Trihydroxy-5beta-cholestan-26-al has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 3alpha, 7alpha, 12alpha-trihydroxy-5beta-cholestan-26-al is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 3alpha, 7alpha, 12alpha-trihydroxy-5beta-cholestan-26-al is involved in bile acid biosynthesis pathway, congenital bile acid synthesis defect type III pathway, the cerebrotendinous xanthomatosis (CTX) pathway, and congenital bile acid synthesis defect type II pathway. 3alpha, 7alpha, 12alpha-Trihydroxy-5beta-cholestan-26-al is also involved in a few metabolic disorders, which include the familial hypercholanemia (fhca) pathway, the zellweger syndrome pathway, and 27-hydroxylase deficiency.

Scientific Research Applications

Bile Acid Biosynthesis Studies

3alpha,7alpha,12alpha-Trihydroxy-5beta-cholestan-26-al plays a critical role in the study of bile acid biosynthesis. Kurosawa et al. (2001) synthesized CoA esters of 3alpha,7alpha,12alpha-trihydroxy and 3alpha,7alpha-dihydroxy-24-oxo-5beta-cholestan-26-oic acids, enabling the investigation of beta-oxidation in bile acid biosynthesis (Kurosawa et al., 2001). Dayal et al. (1976) and (1978) synthesized derivatives of 5beta-cholestane with the same trihydroxy configuration, providing crucial compounds for the study of cholic acid biosynthesis pathways (Dayal et al., 1976); (Dayal et al., 1978).

Stereospecificity in Bile Acid Biosynthesis

Gustafsson and Sjöstedt (1978) explored the stereospecificity of microsomal "26"-hydroxylation in bile acid biosynthesis using 3alpha,7alpha,12alpha-trihydroxy-5beta-cholestan-26-oic acid, demonstrating the specificities of microsomal hydroxylase systems (Gustafsson & Sjöstedt, 1978).

Metabolic Studies

The metabolism of 3alpha,7alpha-dihydroxy-5beta-cholestan-26-oic acid, a closely related compound, was studied by Hanson (1971) in patients with T-tube bile fistulas. This study revealed insights into the metabolic pathways of cholesterol and its conversion to bile acids in humans (Hanson, 1971).

Chemical Synthesis and Metabolism

Studies by Kuramoto et al. (1978) on the chemical synthesis of derivatives of 5beta-cholestane, including the trihydroxy configuration, provided important insights into the metabolism of these compounds in liver systems (Kuramoto et al., 1978).

Cholesterol Catabolism

Mendelsohn and Mendelsohn (1969) investigated the catabolism of cholesterol in vitro, finding that rat liver can metabolize cholesterol to forms of 3alpha,7alpha,12alpha-trihydroxy-5beta-cholestanoic acid, providing vital information on the catabolism pathways of cholesterol (Mendelsohn & Mendelsohn, 1969).